Cas no 2148548-69-8 (2-{(tert-butoxy)carbonylamino}-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid)

2-{(tert-Butoxy)carbonylamino}-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid is a specialized amino acid derivative featuring a tert-butoxycarbonyl (Boc) protecting group and a 3-methoxy-1,2-thiazol-4-yl moiety. This compound is particularly valuable in peptide synthesis, where the Boc group provides selective protection for the amino functionality, enabling controlled deprotection under mild acidic conditions. The thiazole ring introduces heterocyclic diversity, making it useful in medicinal chemistry and drug discovery for modulating bioactivity. Its structural features enhance solubility and stability, facilitating handling in organic reactions. This product is suitable for applications in intermediate synthesis, particularly in the development of novel pharmaceuticals or biologically active compounds requiring precise functional group manipulation.
2-{(tert-butoxy)carbonylamino}-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid structure
2148548-69-8 structure
Product Name:2-{(tert-butoxy)carbonylamino}-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid
CAS No:2148548-69-8
MF:C12H18N2O5S
MW:302.346722126007
CID:6394844
PubChem ID:165802035
Update Time:2025-05-21

2-{(tert-butoxy)carbonylamino}-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{(tert-butoxy)carbonylamino}-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid
    • 2148548-69-8
    • EN300-1299792
    • 2-{[(tert-butoxy)carbonyl]amino}-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid
    • Inchi: 1S/C12H18N2O5S/c1-12(2,3)19-11(17)13-8(10(15)16)5-7-6-20-14-9(7)18-4/h6,8H,5H2,1-4H3,(H,13,17)(H,15,16)
    • InChI Key: DRCHQYDSBWFAOV-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=N1)OC)CC(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 302.09364285g/mol
  • Monoisotopic Mass: 302.09364285g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 126Ų

2-{(tert-butoxy)carbonylamino}-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1299792-1.0g
2-{[(tert-butoxy)carbonyl]amino}-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid
2148548-69-8
1g
$0.0 2023-06-06
Enamine
EN300-1299792-50mg
2-{[(tert-butoxy)carbonyl]amino}-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid
2148548-69-8
50mg
$948.0 2023-09-30
Enamine
EN300-1299792-100mg
2-{[(tert-butoxy)carbonyl]amino}-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid
2148548-69-8
100mg
$993.0 2023-09-30
Enamine
EN300-1299792-250mg
2-{[(tert-butoxy)carbonyl]amino}-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid
2148548-69-8
250mg
$1038.0 2023-09-30
Enamine
EN300-1299792-500mg
2-{[(tert-butoxy)carbonyl]amino}-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid
2148548-69-8
500mg
$1084.0 2023-09-30
Enamine
EN300-1299792-1000mg
2-{[(tert-butoxy)carbonyl]amino}-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid
2148548-69-8
1000mg
$1129.0 2023-09-30
Enamine
EN300-1299792-2500mg
2-{[(tert-butoxy)carbonyl]amino}-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid
2148548-69-8
2500mg
$2211.0 2023-09-30
Enamine
EN300-1299792-5000mg
2-{[(tert-butoxy)carbonyl]amino}-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid
2148548-69-8
5000mg
$3273.0 2023-09-30
Enamine
EN300-1299792-10000mg
2-{[(tert-butoxy)carbonyl]amino}-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid
2148548-69-8
10000mg
$4852.0 2023-09-30

Additional information on 2-{(tert-butoxy)carbonylamino}-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid

Comprehensive Overview of 2-{(tert-butoxy)carbonylamino}-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid (CAS No. 2148548-69-8)

2-{(tert-butoxy)carbonylamino}-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid (CAS No. 2148548-69-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of amino acid derivatives, characterized by the presence of a tert-butoxycarbonyl (Boc) protecting group and a 3-methoxy-1,2-thiazole moiety. Its molecular formula and intricate architecture make it a valuable intermediate in the synthesis of peptides and other bioactive molecules.

The Boc-protected amino acid functionality in this compound is particularly noteworthy, as it plays a pivotal role in modern peptide synthesis. Researchers and chemists frequently employ Boc-group strategies to safeguard amino groups during multi-step reactions, ensuring high yields and selectivity. The incorporation of the 3-methoxy-1,2-thiazole ring further enhances the compound’s utility, as thiazole derivatives are known for their diverse pharmacological properties, including antimicrobial and anti-inflammatory activities. This dual functionality positions CAS No. 2148548-69-8 as a versatile building block in drug discovery and development.

In recent years, the demand for custom synthetic intermediates like 2-{(tert-butoxy)carbonylamino}-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Pharmaceutical companies and academic labs are increasingly exploring its potential in designing novel small-molecule therapeutics targeting metabolic disorders and infectious diseases. Additionally, its stability under standard laboratory conditions makes it a preferred choice for solid-phase peptide synthesis (SPPS), a technique widely used in bioconjugation and proteomics research.

From a synthetic chemistry perspective, the compound’s carboxylic acid group offers excellent reactivity for amide bond formation, enabling seamless integration into larger molecular frameworks. This feature aligns with the growing trend of fragment-based drug design (FBDD), where modular components are assembled to optimize binding affinity and pharmacokinetic properties. Moreover, the methoxy-thiazole unit contributes to enhanced solubility and bioavailability, addressing common challenges in drug delivery systems.

Environmental and regulatory considerations also highlight the importance of 2-{(tert-butoxy)carbonylamino}-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid. Unlike many traditional reagents, this compound exhibits low toxicity and minimal environmental impact, aligning with the principles of green chemistry. Its compatibility with biodegradable solvents and catalytic processes further underscores its suitability for sustainable industrial applications.

In conclusion, CAS No. 2148548-69-8 represents a cutting-edge tool for researchers navigating the complexities of medicinal chemistry and biomolecular engineering. Its multifaceted applications—from peptide synthesis to drug discovery—reflect the compound’s adaptability and relevance in contemporary science. As the scientific community continues to explore innovative therapeutic strategies, compounds like this will undoubtedly remain at the forefront of chemical innovation.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd